N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-methoxy-3-methylbenzamide

• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-[4-[4-(2,2-dimethylpropanoyl)piperazin-1-yl]phenyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C24H31N3O3/c1-17-7-6-8-20(21(17)30-5)22(28)25-18-9-11-19(12-10-18)26-13-15-27(16-14-26)23(29)24(2,3)4/h6-12H,13-16H2,1-5H3,(H,25,28)
• InChI Key: NDMNONSSHQJFDO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1OC)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C(C)(C)C
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC=C(C=C2)N3CCN(CC3)C(=O)C(C)(C)C)OC

Description

N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-methoxy-3-methylbenzamide, commonly known as DMXB-A, is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of nicotinic acetylcholine receptor (nAChR) agonists, which have been shown to have various effects on the central and peripheral nervous systems.

Mechanism of Action

DMXB-A acts as a selective agonist of the α7 N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-methoxy-3-methylbenzamide subtype, which is widely distributed in the central and peripheral nervous systems. Activation of this receptor subtype has been shown to have various effects on neurotransmitter release, neuronal excitability, and synaptic plasticity, among others.
Biochemical and Physiological Effects
DMXB-A has been shown to modulate the release of various neurotransmitters, including acetylcholine, dopamine, and glutamate. It has also been shown to reduce the production of pro-inflammatory cytokines and to inhibit the activation of microglia and astrocytes. In addition, DMXB-A has been shown to have analgesic effects, as well as to improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One advantage of DMXB-A for lab experiments is its high selectivity for the α7 N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-methoxy-3-methylbenzamide subtype, which allows for more specific and targeted investigations. However, one limitation is its relatively low potency, which may require higher concentrations for certain experiments.

Future Directions

There are several future directions for research on DMXB-A. One area of interest is its potential use as a therapeutic agent for neurological and psychiatric disorders. Another area of interest is its potential use as a research tool for investigating the role of the α7 N-{4-[4-(2,2-dimethylpropanoyl)-1-piperazinyl]phenyl}-2-methoxy-3-methylbenzamide subtype in various physiological and pathological processes. Finally, further studies are needed to elucidate the molecular mechanisms underlying the effects of DMXB-A and to identify potential side effects and safety concerns.

Synthesis Methods

The synthesis of DMXB-A involves a series of chemical reactions that start with the condensation of 4-(2,2-dimethylpropanoyl)piperazine with 4-nitrophenylboronic acid. The resulting product is then reduced to the corresponding amine, which is further reacted with 2-methoxy-3-methylbenzoic acid to yield DMXB-A.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic properties. DMXB-A has also been investigated for its potential use in the treatment of Alzheimer's disease, schizophrenia, and addiction.